5-(3-Aminophenyl)-2-chlorobenzoic acid, 95%
Overview
Description
5-(3-Aminophenyl)-2-chlorobenzoic acid, 95% (5-APCBA) is a synthetic organic compound that has been used in scientific research for a variety of applications. It is a white crystalline solid with a melting point of 214-216 °C and a molecular weight of 250.76 g/mol. 5-APCBA is a reactive compound and is soluble in organic solvents, such as acetonitrile, ethanol, and dimethyl sulfoxide (DMSO).
Mechanism of Action
The mechanism of action of 5-(3-Aminophenyl)-2-chlorobenzoic acid, 95% is not fully understood. However, it is believed to act as an inhibitor of the enzyme cyclooxygenase (COX). COX is an enzyme involved in the biosynthesis of prostaglandins, which are important mediators of inflammation. By inhibiting the activity of COX, 5-(3-Aminophenyl)-2-chlorobenzoic acid, 95% may reduce inflammation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(3-Aminophenyl)-2-chlorobenzoic acid, 95% are not well understood. However, it has been shown to inhibit the activity of the enzyme cyclooxygenase (COX), which is involved in the biosynthesis of prostaglandins. Prostaglandins are important mediators of inflammation and, as such, 5-(3-Aminophenyl)-2-chlorobenzoic acid, 95% may have anti-inflammatory effects. In addition, 5-(3-Aminophenyl)-2-chlorobenzoic acid, 95% has been shown to inhibit the activity of the enzyme tyrosinase, which is involved in the biosynthesis of melanin. As such, it may have potential applications in the treatment of hyperpigmentation.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-(3-Aminophenyl)-2-chlorobenzoic acid, 95% in laboratory experiments is its high reactivity. It is highly soluble in organic solvents, such as acetonitrile, ethanol, and DMSO, and it is easily synthesized from 3-aminophenol and 2-chlorobenzoic acid. However, its reactivity can also be a disadvantage as it can lead to unwanted side reactions. In addition, 5-(3-Aminophenyl)-2-chlorobenzoic acid, 95% is a highly toxic compound and should be handled with caution.
Future Directions
The potential applications of 5-(3-Aminophenyl)-2-chlorobenzoic acid, 95% are numerous and there are many potential future directions for research. One potential direction is to investigate its potential as an anti-inflammatory agent. In addition, its potential as an inhibitor of the enzyme tyrosinase could be explored further, as it may have potential applications in the treatment of hyperpigmentation. Another potential direction is to investigate its potential as a reagent in the synthesis of various organic compounds and pharmaceuticals. Finally, its potential as a polymerization agent could also be explored further.
Synthesis Methods
5-(3-Aminophenyl)-2-chlorobenzoic acid, 95% can be synthesized by the reaction of 3-aminophenol and 2-chlorobenzoic acid in aqueous acetic acid. The reaction is carried out at a temperature of 120-130 °C and a pressure of 1-2 atm for 6-8 hours. The yield of the reaction is typically greater than 95%.
Scientific Research Applications
5-(3-Aminophenyl)-2-chlorobenzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of various organic compounds, such as 2-chloro-4-nitrophenylboronic acid and 2-chloro-3-nitrophenylboronic acid. It has also been used in the synthesis of various pharmaceuticals, such as 4-amino-2-chlorobenzoic acid and 5-amino-2-chlorobenzoic acid. In addition, 5-(3-Aminophenyl)-2-chlorobenzoic acid, 95% has been used in the synthesis of various dyes and in the synthesis of various polymers.
properties
IUPAC Name |
5-(3-aminophenyl)-2-chlorobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10ClNO2/c14-12-5-4-9(7-11(12)13(16)17)8-2-1-3-10(15)6-8/h1-7H,15H2,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NXTIWIPPBNNPSA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)N)C2=CC(=C(C=C2)Cl)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90688654 |
Source
|
| Record name | 3'-Amino-4-chloro[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90688654 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261909-19-6 |
Source
|
| Record name | [1,1′-Biphenyl]-3-carboxylic acid, 3′-amino-4-chloro- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261909-19-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3'-Amino-4-chloro[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90688654 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
